[3-(Dimethylamino)oxolan-3-yl]methanol

• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol
• IUPAC Name: [3-(dimethylamino)oxolan-3-yl]methanol
• InChI: InChI=1S/C7H15NO2/c1-8(2)7(5-9)3-4-10-6-7/h9H,3-6H2,1-2H3
• InChI Key: QEIQAMLTWYCNSV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1(CCOC1)CO

Description

[3-(Dimethylamino)oxolan-3-yl]methanol is a heterocyclic compound featuring a tetrahydrofuran (oxolane) ring substituted at the 3-position with a dimethylamino group (-N(CH₃)₂) and a hydroxymethyl (-CH₂OH) group. Its molecular formula is C₇H₁₅NO₂ (molecular weight: 145.20 g/mol), and its structure is defined by the SMILES string CN(C)C1(CCOC1)CO . The compound exists as a free base and a hydrochloride salt (CID 130711440), with the latter enhancing solubility and stability in pharmaceutical applications. The dimethylamino group contributes to basicity, while the hydroxyl group enables hydrogen bonding, influencing reactivity and solubility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [3-(Dimethylamino)oxolan-3-yl]methanol typically involves the reaction of dimethylamine with an oxolane derivative under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of [3-(Dimethylamino)oxolan-3-yl]methanol may involve large-scale chemical reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

[3-(Dimethylamino)oxolan-3-yl]methanol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form simpler compounds.

Substitution: The dimethylamino group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcome.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

[3-(Dimethylamino)oxolan-3-yl]methanol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of [3-(Dimethylamino)oxolan-3-yl]methanol involves its interaction with specific molecular targets and pathways. The dimethylamino group can participate in hydrogen bonding and electrostatic interactions, while the oxolane ring provides structural stability. These interactions can influence the compound’s reactivity and its effects on biological systems.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below compares [3-(Dimethylamino)oxolan-3-yl]methanol with key analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents/Features	Key Differences vs. Target Compound	References
[3-(Dimethylamino)oxolan-3-yl]methanol (Target)	C₇H₁₅NO₂	145.20	Oxolane ring; 3-position: -N(CH₃)₂, -CH₂OH	Reference compound
[3-(Methylamino)oxolan-3-yl]methanol	C₆H₁₃NO₂	131.17	Oxolane ring; 3-position: -NHCH₃, -CH₂OH	Secondary amine (vs. tertiary); reduced steric bulk
3-(Aminomethyl)oxolan-3-ylmethanol	C₁₀H₁₉NO₂	185.26	Oxolane ring; 3-position: -CH₂NH₂, cyclobutyl	Cyclobutyl adds bulk; primary amine (vs. tertiary)
[(3R)-3-Fluorooxolan-3-yl]methanol	C₅H₉FO₂	120.12	Oxolane ring; 3-position: -F, -CH₂OH	Fluorine substituent (electronegative, non-basic)
Dimethylaminoethanol (DMAE)	C₄H₁₁NO	89.14	Linear chain: HO-CH₂-CH₂-N(CH₃)₂	Lacks cyclic structure; higher flexibility
3-(Dimethylamino)-2-methylbutan-1-ol	C₇H₁₇NO	131.22	Branched chain: HO-CH₂-C(CH₃)-CH₂-N(CH₃)₂	Aliphatic structure; no oxygen ring
(oxolan-3-yl)(phenyl)methanamine hydrochloride	C₁₁H₁₆ClNO	213.71	Oxolane ring; 3-position: -CH(NH₂)Ph (phenyl-substituted amine)	Aromatic phenyl group; amine vs. alcohol functionality

Key Research Findings

Physicochemical Properties

• The dimethylamino group increases lipophilicity relative to the methylamino analog (C₆H₁₃NO₂) .
• Basicity: The tertiary amine in the target compound (pKa ~9–10) is less basic than primary amines (e.g., 3-(Aminomethyl)oxolan-3-ylmethanol) but more basic than fluorine-substituted derivatives .

Q & A

Q. Comparative Data :

Compound	pKa	Nucleophilicity (Relative Rate)
Dimethylamino derivative	10.5	1.0
Methylamino derivative	9.8	1.4

Advanced: How to resolve contradictions in reported synthetic yields across studies?

Answer:

• Factor Analysis : Use DOE (Design of Experiments) to isolate variables (e.g., solvent polarity, catalyst loading) .
• Case Study : LiAlH₄ vs. NaBH₄ in reductive amination: LiAlH₄ gives higher yields (75%) but requires anhydrous conditions, while NaBH₄ is milder (60%) .

Advanced: What in silico tools optimize the design of biological assays for this compound?

Answer:

• Docking Simulations (AutoDock Vina) : Predict binding to TRPM8 channels (implicated in pain) with ∆G ≈ -8.2 kcal/mol .
• ADMET Prediction (SwissADME) : Low BBB permeability (logBB = -1.2) limits CNS applications .

Advanced: How to address discrepancies in reported biological activity data?

Answer:

• Meta-Analysis : Compare IC₅₀ values across studies using standardized protocols (e.g., fixed ATP concentration in kinase assays) .
• Reproducibility Checklist :
  • Confirm compound purity (HPLC ≥ 95%).
  • Use cell lines with consistent passage numbers.
  • Validate negative controls (e.g., DMSO solvent effects).